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Compound of Interest

Compound Name: H-D-Ala-D-Ala-D-Ala-OH

CAS No.: 1114-94-9

Cat. No.: B072818

Get Quote

Welcome to the technical support center for the stereochemical analysis of synthetic D-

peptides. This guide is designed for researchers, scientists, and drug development

professionals who require robust methods to confirm the stereochemistry of their synthesized

peptides. Ensuring the correct stereochemistry is paramount as even minor variations can

drastically alter a peptide's biological activity and therapeutic potential.[1]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs)

for the most common analytical techniques. We will delve into the causality behind

experimental choices, ensuring that each protocol is a self-validating system.

Choosing the Right Analytical Technique
The first step in confirming the stereochemistry of your D-peptide is selecting the most

appropriate analytical method. The choice depends on various factors, including the peptide's

properties, the available instrumentation, and the specific question you are trying to answer

(e.g., confirming the presence of D-amino acids, determining enantiomeric purity, or elucidating

the absolute configuration).
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Synthetic D-Peptide Sample

Need to determine
enantiomeric purity?

Need to confirm presence
of D-amino acids?

Need to determine
absolute configuration?

Chiral HPLC/SFCQuantitative

Circular Dichroism (CD)
Spectroscopy

Qualitative

NMR Spectroscopy

Detailed Structural Info

Enzymatic Assay
Qualitative

In Solution

X-ray CrystallographyDefinitive
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Sample Preparation

Data Acquisition

Data Processing & Analysis
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Spectrum
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Compare D- and L-Peptide Spectra
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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